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Compound of Interest

5-methoxychroman-3-carboxylic
Acid

Cat. No.: B2401174

Compound Name:

Introduction

5-methoxychroman-3-carboxylic acid is a heterocyclic organic compound belonging to the
chroman family. Its structure, featuring a bicyclic chroman core substituted with a methoxy
group on the aromatic ring and a carboxylic acid at the 3-position, makes it a molecule of
interest for researchers in medicinal chemistry and drug development. The precise
characterization of such molecules is fundamental to understanding their chemical behavior,
purity, and potential biological activity. Spectroscopic techniques, including Nuclear Magnetic
Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), are
indispensable tools for elucidating the molecular structure and confirming the identity of
synthesized compounds.

This technical guide provides an in-depth analysis of the expected spectroscopic data for 5-
methoxychroman-3-carboxylic acid. As direct experimental spectra for this specific molecule
are not widely published, this document serves as a predictive reference, synthesizing data
from structurally analogous compounds and foundational spectroscopic principles. The insights
provided herein are intended to guide researchers in the identification, characterization, and
quality control of this and related chemical entities.

Molecular Structure and Numbering
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A clear understanding of the molecular framework is essential for interpreting spectroscopic
data. The structure of 5-methoxychroman-3-carboxylic acid is presented below, with a
systematic numbering convention used for subsequent NMR assignments.
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Loss of CO2
(-44.00 Da)

Fragment lon
m/z = 163.08

Spectroscopic Analysis Workflow
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 To cite this document: BenchChem. [Spectroscopic Characterization of 5-methoxychroman-
3-carboxylic acid: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2401174#spectroscopic-data-nmr-ir-ms-of-5-
methoxychroman-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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